Cas no 2228134-41-4 (2-(2-amino-1,1-difluoropropan-2-yl)phenol)

• Product Name: 2-(2-amino-1,1-difluoropropan-2-yl)phenol
• CAS No: 2228134-41-4
• MF: C₉H₁₁F₂NO
• MW: 187.186549425125
• CID: 6282405
• PubChem ID: 165734709
• Update Time: 2025-06-11

2-(2-amino-1,1-difluoropropan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-1,1-difluoropropan-2-yl)phenol
• 2228134-41-4
• EN300-1953154

• Inchi： 1S/C9H11F2NO/c1-9(12,8(10)11)6-4-2-3-5-7(6)13/h2-5,8,13H,12H2,1H3
• InChI Key： MUIJPEVVVSCLAW-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1C=CC=CC=1O)N)F

Computed Properties

• Exact Mass: 187.08087030g/mol
• Monoisotopic Mass: 187.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(2-amino-1,1-difluoropropan-2-yl)phenol

Introduction to 2-(2-amino-1,1-difluoropropan-2-yl)phenol (CAS No: 2228134-41-4)

2-(2-amino-1,1-difluoropropan-2-yl)phenol (CAS No: 2228134-41-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, exhibits promising potential in various biochemical applications. Its molecular structure incorporates both aromatic and fluorinated aliphatic moieties, which contribute to its distinct chemical properties and reactivity patterns. The presence of an amino group and a difluoropropyl side chain makes it a versatile intermediate for the development of novel therapeutic agents.

The molecular framework of 2-(2-amino-1,1-difluoropropan-2-yl)phenol consists of a phenolic ring connected to a 2-amino-1,1-difluoropropan-2-yl substituent. This configuration imparts unique electronic and steric properties, making it an attractive candidate for further functionalization and derivatization. The fluorine atoms in the side chain enhance the lipophilicity of the molecule, which is a critical factor in drug design for improving membrane permeability and bioavailability. Additionally, the amino group provides a site for hydrogen bonding interactions, which can be exploited in the development of enzyme inhibitors or receptor ligands.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with fluorinated side chains due to their ability to modulate metabolic stability and binding affinity. The difluoropropyl group in 2-(2-amino-1,1-difluoropropan-2-yl)phenol has been shown to enhance the metabolic resistance of attached molecules, a desirable trait in drug development. This property is particularly relevant in the context of designing long-acting pharmaceuticals that require minimal dosing frequency. Furthermore, fluorine atoms can influence the electronic distribution within the molecule, leading to altered reactivity and interaction with biological targets.

Research studies have highlighted the potential of aromatic amino acid derivatives as scaffolds for drug discovery. The combination of an aromatic ring with an amino group linked to a fluorinated aliphatic chain offers a rich chemical space for designing molecules with tailored biological activities. For instance, derivatives of 2-(2-amino-1,1-difluoropropan-2-yl)phenol have been investigated for their potential role in modulating inflammatory pathways and enzymatic activities. Preliminary findings suggest that certain analogs exhibit inhibitory effects on key enzymes involved in metabolic disorders and inflammatory diseases.

The synthesis of 2-(2-amino-1,1-difluoropropan-2-yl)phenol involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic strategies include nucleophilic substitution reactions, cross-coupling techniques, and fluorination methods. The introduction of fluorine atoms into organic molecules is often challenging due to their high reactivity and tendency to form stable bonds. However, advances in synthetic methodologies have made it feasible to incorporate fluorine atoms at specific positions within complex molecules like this compound. These synthetic approaches are critical for producing enantiomerically pure forms or regioisomers that exhibit enhanced biological activity.

The pharmacokinetic profile of compounds containing difluoropropyl groups is another area of active investigation. Studies have demonstrated that these groups can improve oral bioavailability by reducing first-pass metabolism. This property is particularly valuable in developing small-molecule drugs that need to reach their target sites intact after oral administration. Additionally, the lipophilicity imparted by the fluorinated side chain can influence blood-brain barrier penetration, making such compounds attractive candidates for central nervous system (CNS) therapies.

In conclusion, 2-(2-amino-1,1-difluoropropan-2-yl)phenol (CAS No: 2228134-41-4) represents a promising chemical entity with diverse applications in pharmaceutical research and drug development. Its unique structural features offer opportunities for designing novel therapeutic agents with improved pharmacokinetic properties and enhanced biological activity. Further exploration of its derivatives and mechanistic studies will likely uncover new avenues for treating various diseases and disorders.